Cas no 1014-00-2 (4H-Pyran-4-thione, 2-methyl-6-phenyl-)

• Product name: 4H-Pyran-4-thione, 2-methyl-6-phenyl-
• CAS No: 1014-00-2
• MF: C₁₂H₁₀OS
• MW: 202.2722
• CID: 1131980
• PubChem ID: 13199372

4H-Pyran-4-thione, 2-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-thione, 2-methyl-6-phenyl-
• 1014-00-2
• STL073124
• 2-methyl-6-phenyl-4H-pyran-4-thione
• AKOS002211333

• Inchi： InChI=1S/C12H10OS/c1-9-7-11(14)8-12(13-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： BCPOWUXHQDIAAM-UHFFFAOYSA-N
• SMILES： CC1=CC(=S)C=C(O1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 202.0453
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 9.23